Timonacic
Timonacic
Thioproline is a sulfur-containing amino acid that is proline in which the methylene group at position 4 is replaced by a sulfur atom. It has a role as a hepatoprotective agent, an antioxidant and an antidote. It is a sulfur-containing amino acid, a thiazolidinemonocarboxylic acid and a non-proteinogenic alpha-amino acid. It is a tautomer of a thioproline zwitterion.
Timonacic has been used in trials studying the treatment of HIV Infections.
Timonacic is a natural product found in Arabidopsis thaliana, Lentinula edodes, and other organisms with data available.
Timonacic is a cyclic sulfur amino acid derivative with potential antineoplastic and antioxidant activities. Acting on cellular membranes of malignant cells through an unknown mechanism, timonacic may induce malignant cells to revert back to an untransformed state. This agent may also restore contact inhibition, a phenomenon characterized by the paracrine inhibition of mitosis following the formation of a critical cell mass, presumably the result of cell-to-cell signal transfer. Timonacic may also produce antioxidant effects secondary to its release of cysteine and restoration of glutathione concentrations.
Timonacic has been used in trials studying the treatment of HIV Infections.
Timonacic is a natural product found in Arabidopsis thaliana, Lentinula edodes, and other organisms with data available.
Timonacic is a cyclic sulfur amino acid derivative with potential antineoplastic and antioxidant activities. Acting on cellular membranes of malignant cells through an unknown mechanism, timonacic may induce malignant cells to revert back to an untransformed state. This agent may also restore contact inhibition, a phenomenon characterized by the paracrine inhibition of mitosis following the formation of a critical cell mass, presumably the result of cell-to-cell signal transfer. Timonacic may also produce antioxidant effects secondary to its release of cysteine and restoration of glutathione concentrations.
Brand Name:
Vulcanchem
CAS No.:
444-27-9
VCID:
VC0545384
InChI:
InChI=1S/C4H7NO2S/c6-4(7)3-1-8-2-5-3/h3,5H,1-2H2,(H,6,7)
SMILES:
C1C(NCS1)C(=O)O
Molecular Formula:
C4H7NO2S
Molecular Weight:
133.17 g/mol
Timonacic
CAS No.: 444-27-9
Cat. No.: VC0545384
Molecular Formula: C4H7NO2S
Molecular Weight: 133.17 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
| Description | Thioproline is a sulfur-containing amino acid that is proline in which the methylene group at position 4 is replaced by a sulfur atom. It has a role as a hepatoprotective agent, an antioxidant and an antidote. It is a sulfur-containing amino acid, a thiazolidinemonocarboxylic acid and a non-proteinogenic alpha-amino acid. It is a tautomer of a thioproline zwitterion. Timonacic has been used in trials studying the treatment of HIV Infections. Timonacic is a natural product found in Arabidopsis thaliana, Lentinula edodes, and other organisms with data available. Timonacic is a cyclic sulfur amino acid derivative with potential antineoplastic and antioxidant activities. Acting on cellular membranes of malignant cells through an unknown mechanism, timonacic may induce malignant cells to revert back to an untransformed state. This agent may also restore contact inhibition, a phenomenon characterized by the paracrine inhibition of mitosis following the formation of a critical cell mass, presumably the result of cell-to-cell signal transfer. Timonacic may also produce antioxidant effects secondary to its release of cysteine and restoration of glutathione concentrations. |
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| CAS No. | 444-27-9 |
| Molecular Formula | C4H7NO2S |
| Molecular Weight | 133.17 g/mol |
| IUPAC Name | 1,3-thiazolidine-4-carboxylic acid |
| Standard InChI | InChI=1S/C4H7NO2S/c6-4(7)3-1-8-2-5-3/h3,5H,1-2H2,(H,6,7) |
| Standard InChI Key | DZLNHFMRPBPULJ-UHFFFAOYSA-N |
| SMILES | C1C(NCS1)C(=O)O |
| Canonical SMILES | C1C(NCS1)C(=O)O |
| Appearance | Solid powder |
| Melting Point | 196.5 °C |
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